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Compound of Interest

Compound Name: Diisopropyl fumarate

Cat. No.: B1670629 Get Quote

This guide provides a comparative overview of the spectroscopic analysis of diisopropyl
fumarate (DIPF) copolymers using Infrared (IR) and Nuclear Magnetic Resonance (NMR)

spectroscopy. It is intended for researchers, scientists, and professionals in drug development

who are working with or developing fumarate-based polymers. This document summarizes key

spectroscopic data from various studies and presents detailed experimental protocols to aid in

the characterization of these materials.

Comparison of Spectroscopic Data
The structural characteristics of diisopropyl fumararate copolymers can be effectively

determined using IR and NMR spectroscopy.[1] These techniques provide quantitative insights

into the copolymer composition and microstructure.[2][3]

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in the copolymer

structure. The table below summarizes the characteristic absorption bands observed for DIPF

copolymers.
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Functional
Group

Vibration Type
Wavenumber
(cm⁻¹)

Copolymer
System

Source

C=O (Ester) Stretching ~1736
Poly(NBA-co-

DIPF)
[4]

C=O (Ester) Stretching ~1715
Poly(DIPF-stat-

BzA)
[5]

C-H (aliphatic) Stretching
2876, 2930,

2984

Poly(NBA-co-

DIPF)
[4]

C-H Stretching
2880, 3020,

3060

Poly(DIPF-stat-

BzA)
[5]

C-O-C (Ester) Stretching ~1100, ~1250
Poly(DIPF-stat-

BzA)
[5]

C=C (Aromatic) Stretching ~1585
Poly(DIPF-stat-

BzA)
[5]

C-H (Aromatic) Stretching ~1609
Poly(NBA-co-

DIPF)
[4]

Poly(NBA-co-DIPF): Copolymer of p-nitrobenzyl acrylate and diisopropyl fumarate
Poly(DIPF-stat-BzA): Statistical copolymer of diisopropyl fumarate and benzyl acrylate

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical environment of the

protons (¹H NMR) and carbon atoms (¹³C NMR) in the copolymer, allowing for the

determination of the copolymer composition and microstructure.

¹H-NMR Spectroscopy
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Chemical Shift (δ,
ppm)

Assignment Copolymer System Source

~1.17

Methyl protons of

isopropyl group (-

CH(CH₃)₂)

Poly(NBA-co-DIPF) [4]

~2.81

Methine proton in the

polymer backbone (-

CH-)

Poly(NBA-co-DIPF) [4]

~4.90

Methine proton of the

isopropyl group (-O-

CH(CH₃)₂)

Poly(NBA-co-DIPF) [4]

7.52 - 8.14
Aromatic protons (Ar-

H)
Poly(NBA-co-DIPF) [4]

¹³C-NMR Spectroscopy
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Chemical Shift (δ,
ppm)

Assignment Copolymer System Source

21.84 Methyl carbons (-CH₃) Poly(DIPF-stat-BzA) [5]

35.42
Methylene carbon in

the backbone (-CH₂-)
Poly(DIPF-stat-BzA) [5]

41.63

Methine carbon of

benzyl acrylate unit (-

CH-COOBz)

Poly(DIPF-stat-BzA) [5]

43.98

Methine carbon of

diisopropyl fumarate

unit (-CH-COOisPr)

Poly(DIPF-stat-BzA) [5]

66.56

Methylene carbon of

the benzyl group (-O-

CH₂-)

Poly(DIPF-stat-BzA) [5]

128.35 - 128.65
Aromatic carbons (4

ArC)
Poly(DIPF-stat-BzA) [5]

136.12

Aromatic carbon

adjacent to the

methylene group

(ArC, α-CH₂)

Poly(DIPF-stat-BzA) [5]

172.49

Carbonyl carbon of

diisopropyl fumarate

unit (-CO-OisPr)

Poly(DIPF-stat-BzA) [5]

174.37

Carbonyl carbon of

benzyl acrylate unit (-

CO-Bz)

Poly(DIPF-stat-BzA) [5]

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of

diisopropyl fumarate copolymers based on methods reported in the literature.
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Infrared (IR) Spectroscopy Protocol
Sample Preparation: A solution of the copolymer (e.g., 10% w/v in chloroform) is prepared.[5]

Film Casting: A small amount of the polymer solution is cast as a capillary film onto a sodium

chloride (NaCl) window.[5]

Solvent Evaporation: The solvent is allowed to evaporate completely, leaving a thin film of

the polymer on the NaCl window.

Data Acquisition: The IR spectrum is recorded using an FTIR spectrometer.

NMR Spectroscopy Protocol
Sample Preparation: Approximately 5 mg of the copolymer is dissolved in a suitable

deuterated solvent (e.g., CDCl₃) to a concentration of about 10% w/v.[4][5]

NMR Tube: The solution is transferred to a standard 5 mm NMR tube.

Data Acquisition: ¹H and ¹³C NMR spectra are recorded on an NMR spectrometer (e.g., 200

MHz).[5] The spectra are typically recorded at a constant temperature, such as 35°C.[5]

Data Processing: The obtained spectra are processed, which includes Fourier

transformation, phase correction, and baseline correction. Chemical shifts are referenced to

the residual solvent peak.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of

diisopropyl fumarate copolymers.
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Caption: Workflow for the synthesis and spectroscopic characterization of diisopropyl
fumarate copolymers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1670629?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670629?utm_src=pdf-body
https://www.benchchem.com/product/b1670629?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1670629?utm_src=pdf-custom-synthesis
https://sedici.unlp.edu.ar/bitstream/handle/10915/163969/Documento_completo.pdf?sequence=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC9607591/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9607591/
https://eureka.patsnap.com/report-nmr-spectroscopy-applications-in-polymer-analysis
https://www.researchgate.net/publication/257615289_Thermal_characterization_of_novel_p-nitrobenzylacrylate-diisopropyl_fumarate_copolymer_synthesized_under_microwave_energy
https://sedici.unlp.edu.ar/bitstream/handle/10915/164056/Documento_completo.pdf-PDFA.pdf?sequence=1&isAllowed=y
https://www.benchchem.com/product/b1670629#spectroscopic-analysis-ir-nmr-of-diisopropyl-fumarate-copolymers
https://www.benchchem.com/product/b1670629#spectroscopic-analysis-ir-nmr-of-diisopropyl-fumarate-copolymers
https://www.benchchem.com/product/b1670629#spectroscopic-analysis-ir-nmr-of-diisopropyl-fumarate-copolymers
https://www.benchchem.com/product/b1670629#spectroscopic-analysis-ir-nmr-of-diisopropyl-fumarate-copolymers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670629?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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